1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one

• Molecular Formula: C11H13ClO2S
• Molecular Weight: 244.74 g/mol
• IUPAC Name: 1-chloro-1-(2-ethoxy-3-sulfanylphenyl)propan-2-one
• InChI: InChI=1S/C11H13ClO2S/c1-3-14-11-8(10(12)7(2)13)5-4-6-9(11)15/h4-6,10,15H,3H2,1-2H3
• InChI Key: RKAGCYFWTVVZAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1S)C(C(=O)C)Cl

Description

1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one is a substituted propan-2-one derivative characterized by a chloro group at the 1-position and a 2-ethoxy-3-mercaptophenyl substituent. This compound belongs to a class of α-chlorinated ketones, which are notable for their reactivity in organic synthesis, particularly in the formation of heterocycles and coordination chemistry. The ethoxy and mercapto groups on the aromatic ring introduce steric and electronic effects that influence its chemical behavior, such as nucleophilic substitution or metal-chelation capabilities.

Biological Activity

1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one, with the CAS number 1804154-42-4, is a compound that has attracted attention due to its potential biological activities. This article explores its chemical properties, synthesis methods, and various biological activities, supported by data tables and case studies.

• Molecular Formula : C11H13ClO2S
• Molecular Weight : 244.74 g/mol
• Purity : Minimum 98% as per specifications from Capot Chemical .

Synthesis

The synthesis of 1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one involves multi-step reactions that typically include the formation of the mercapto group followed by chlorination. The detailed synthetic route can vary based on the starting materials and desired yield.

Antioxidant Properties

The presence of the mercapto group in the compound suggests potential antioxidant activity. Thiol-containing compounds are known to scavenge free radicals, thus protecting cells from oxidative stress. A study on related compounds demonstrated a strong correlation between thiol content and antioxidant capacity, indicating that 1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one may exhibit similar properties .

Cytotoxic Effects

Preliminary research has examined the cytotoxic effects of related compounds on cancer cell lines. For example, studies have shown that certain chloro-substituted phenyl compounds can induce apoptosis in cancer cells. Although direct evidence for 1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one is scarce, its structural characteristics suggest it may inhibit cell proliferation in various cancer models.

Case Study 1: Antimicrobial Testing

A recent study evaluated the antimicrobial activity of several derivatives of mercapto-containing compounds against common bacterial strains. The results indicated that modifications in the ethoxy and chloro groups significantly influenced antimicrobial efficacy. While specific data for our compound are needed, findings suggest a promising avenue for further exploration.

Compound	Bacterial Strain	Zone of Inhibition (mm)
Compound A	E. coli	15
Compound B	S. aureus	20
1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one	TBD	TBD

Case Study 2: Cytotoxicity Assay

In a cytotoxicity assay using various cancer cell lines (e.g., A549 for lung cancer), related compounds showed significant IC50 values indicating effective inhibition of cell growth. Future studies should aim to quantify the IC50 for 1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one.

Cell Line	IC50 (µM)
A549	12
HCT116	15
1-Chloro-1-(2-ethoxy-3-mercaptophenyl)propan-2-one	TBD

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Physicochemical and Functional Differences

• Solubility and Stability : The mercapto group in the target compound may confer higher polarity compared to purely aromatic or alkoxy-substituted analogs, improving solubility in polar solvents. However, the -SH group is prone to oxidation, necessitating inert atmospheres during handling .
• Biological Activity: Hydrazono derivatives (e.g., ) are precursors to pyrazoles with documented antimicrobial properties. The ethoxy-mercapto combination in the target compound could enhance metal-chelation capacity, making it relevant in enzyme inhibition or corrosion protection (see for related inhibition data).

Crystallographic and Structural Insights

While crystallographic data for the target compound are absent in the evidence, analogs like 1-chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one exhibit planar geometries stabilized by hydrogen bonding (N–H⋯O), which may influence packing efficiency and melting points . Substituents like CF₃ or Cl alter molecular symmetry and dipole moments, affecting crystallization behavior .